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Compound of Interest

Compound Name: Isopentadecyl acrylate

CAS No.: 93804-12-7

Cat. No.: B3059038

Get Quote

Isopentadecyl acrylate, identified by the CAS number 93804-12-7, is a member of the long-

chain alkyl acrylates (LCAAs) family. These monomers are esters of acrylic acid, characterized

by a long, hydrophobic alkyl chain. While specific, in-depth research data for the isopentadecyl

isomer is limited in publicly available literature, a comprehensive understanding of its properties

and potential can be expertly extrapolated from the extensive research conducted on its close

structural analogues, such as isodecyl, lauryl, and isooctadecyl acrylates.[1][2] This guide,

therefore, leverages the well-established principles and data from the broader LCAA class to

provide a robust technical overview for researchers, scientists, and drug development

professionals.

The defining feature of these monomers is their amphipathic nature: a reactive acrylate head

capable of polymerization and a long, nonpolar alkyl tail that imparts unique physical properties

to the resulting polymers.[1][2] By manipulating the length and branching of this alkyl chain,

chemists can precisely tune the final polymer's characteristics, including its glass transition

temperature (Tg), flexibility, and hydrophobicity.[3][4] This makes LCAAs highly valuable

building blocks for a vast array of applications, from advanced coatings and adhesives to

specialized biomaterials.[1][5][6]
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Physicochemical and Thermal Properties
The physical properties of isopentadecyl acrylate are dictated by its molecular structure—a

C15 alkyl chain attached to an acrylate group. The long hydrocarbon chain results in a

hydrophobic, flexible molecule. Key quantitative data, benchmarked against well-documented

analogues, are summarized below. The presence of long alkyl side-chains provides a

convenient mechanism for tuning the physical properties of the resulting polymers.[2]
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Property
Value
(Isopentadecyl
Acrylate)

Context &
Comparison with
Analogues

Source

CAS Number 93804-12-7 --- N/A

Molecular Formula C18H34O2

Based on

isopentadecanol +

acrylate

N/A

Molecular Weight ~282.47 g/mol

Calculated. Compare

to Isooctadecyl

acrylate (~324.5 g/mol

)[7][8] and Isodecyl

acrylate (~212.3 g/mol

).[9][10]

N/A

Appearance
Colorless Liquid

(Predicted)

Most non-polymeric

long-chain acrylates

are liquids at room

temperature.[5][7]

N/A

Boiling Point
> 200 °C at

atmospheric pressure

High due to molecular

weight. Isodecyl

acrylate boils at

121°C/10mmHg.[10]

Polymerization is a

risk at high

temperatures.[11][12]

[13]

N/A

Solubility Negligible in water

The long alkyl chain

confers strong

hydrophobicity.

Soluble in many

organic solvents.[13]

N/A

Refractive Index ~1.44 - 1.45

Isodecyl acrylate has

a refractive index of

1.44.[10]

N/A
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Glass Transition

Temp. (Tg) of Polymer

Low (Predicted <

-50°C)

Long, flexible side

chains decrease the

Tg, leading to soft,

flexible polymers.[3]

The Tg for

poly(isodecyl acrylate)

is -55°C.[10]

N/A

Synthesis and Polymerization: From Monomer to
Macromolecule
Monomer Synthesis
Long-chain alkyl acrylates like isopentadecyl acrylate are typically synthesized via the direct

esterification of the corresponding alcohol (isopentadecanol) with acrylic acid.[14][15] This

reaction is commonly catalyzed by a strong acid, such as p-toluenesulfonic acid, and is driven

to completion by the removal of water, often through azeotropic distillation.[14][15]

Polymerization inhibitors like hydroquinone or phenothiazine are crucial additives to prevent

premature polymerization of the acrylate monomer during synthesis and storage.[14]

Free-Radical Polymerization
The acrylate group's double bond makes it highly susceptible to polymerization, most

commonly via free-radical mechanisms.[11] This process allows for the creation of

homopolymers or copolymers with a wide range of other monomers (e.g., methyl methacrylate,

styrene, acrylic acid) to further tailor the final properties.[3][16] The choice of initiator and

solvent system is critical for controlling the polymer's molecular weight and polydispersity. For

LCAAs, solution polymerization is often preferred to manage viscosity and the reaction

exotherm.
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1. Reaction Setup

2. Polymerization

3. Isolation & Purification

Charge Reactor:
- Isopentadecyl Acrylate (Monomer)

- Toluene (Solvent)

Purge with Nitrogen (N2)
(Deoxygenation)

Inert atmosphere

Heat to Reaction Temp.
(e.g., 70-80°C)

Add Initiator Solution
(AIBN in Toluene)

Initiation

Maintain Temp & Stir
(e.g., 4-8 hours)

Propagation

Cool Reaction Mixture

Precipitate Polymer
(in excess Methanol)

Purification

Filter & Collect Solid

Dry under Vacuum

Poly(isopentadecyl acrylate)

Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of Poly(isopentadecyl acrylate).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 15 Tech Support

https://www.benchchem.com/product/b3059038/docs?utm_src=pdf-body-img#introduction-situating-isopentadecyl-acrylate-in-the-landscape-of-polymer-science
https://www.benchchem.com/product/b3059038/docs?utm_src=pdf-body#introduction-situating-isopentadecyl-acrylate-in-the-landscape-of-polymer-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes a representative synthesis of a homopolymer of a long-chain alkyl

acrylate.

Materials:

Isopentadecyl acrylate (monomer)

Azobisisobutyronitrile (AIBN) (initiator)

Toluene (solvent)

Methanol (non-solvent for precipitation)

Nitrogen gas source

Reaction flask with condenser, magnetic stirrer, and thermometer

Procedure:

Reactor Preparation: In a reaction flask equipped with a condenser, magnetic stirrer, and

nitrogen inlet, dissolve the isopentadecyl acrylate monomer in toluene. The

concentration is typically in the range of 20-50% (w/w).

Scientific Rationale: Toluene is chosen as it is a good solvent for both the monomer and

the resulting polymer, and it has a suitable boiling point for typical polymerization

temperatures.

Deoxygenation: Bubble nitrogen gas through the solution for 30-60 minutes. Maintain a

gentle positive pressure of nitrogen throughout the reaction.

Scientific Rationale: Oxygen is a strong inhibitor of free-radical polymerization at lower

temperatures and can lead to uncontrolled reactions at higher temperatures.[17]

Removing it is critical for achieving predictable kinetics and high molecular weight.

Initiation: While stirring, heat the reaction mixture to the desired temperature (typically 70-

80°C for AIBN). In a separate vial, dissolve the AIBN initiator in a small amount of toluene.

Once the reaction mixture is at a stable temperature, add the initiator solution.
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Scientific Rationale: AIBN is a common thermal initiator that decomposes at a known,

predictable rate at a given temperature to produce two free radicals, initiating two

polymer chains. This allows for good control over the polymerization process.

Propagation: Maintain the reaction at a constant temperature with continuous stirring for

several hours (e.g., 4 to 8 hours), allowing the polymerization to proceed. The viscosity of

the solution will noticeably increase as the polymer chains grow.

Termination & Isolation: After the reaction period, cool the flask to room temperature.

Slowly pour the viscous polymer solution into a large excess of a non-solvent, such as

methanol, while stirring vigorously. The polymer will precipitate as a solid.

Scientific Rationale: The polymer is soluble in toluene but insoluble in methanol. This

step effectively separates the high molecular weight polymer from the unreacted

monomer, initiator fragments, and solvent.

Purification & Drying: Collect the precipitated polymer by filtration. Wash the polymer with

fresh methanol to remove any remaining impurities. Dry the final product in a vacuum

oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Core Properties and Applications
The unique properties conferred by the long alkyl side chain make poly(LCAAs) exceptionally

versatile. The interplay between the polymer backbone and the side chains governs the

material's performance in various applications.[18]
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Core Properties of Poly(LCAAs)

Key Application Areas

Hydrophobicity
(Water Repellency) Coatings & Sealants

Imparts water resistance
& weatherability

Biomaterial Surface
Modification

Controls protein adsorption
& cell adhesion

Low Glass Transition Temp (Tg)
(Flexibility & Tack)

Enhances impact resistance

Pressure-Sensitive Adhesives
(PSAs)

Provides necessary tack
& flexibility

Steric Hindrance

Lubricant Additives
(Viscosity Modifiers)

Disrupts wax crystallization
in oils

Click to download full resolution via product page

Caption: Relationship between core properties and applications of Poly(LCAAs).

Coatings and Sealants: The pronounced hydrophobicity of the long alkyl chain is leveraged

to create water-repellent and weather-resistant surfaces.[1][5] These polymers can be

incorporated into formulations for protective coatings on textiles, metals, and other

substrates.[1][10] The low Tg also imparts excellent flexibility and impact resistance,

preventing cracking.[10][16]

Adhesives: LCAAs are fundamental components in pressure-sensitive adhesives (PSAs).[5]

The low glass transition temperature ensures the material is soft and tacky at room

temperature, allowing it to form a bond with light pressure. The formulation can be tailored to

balance adhesion (stickiness) and cohesion (internal strength).[1][3]

Biomaterials and Drug Delivery: The ability to precisely control surface properties is critical in

biomaterials.[5] Surfaces modified with LCAAs can be designed to resist protein fouling and
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control cell adhesion. Furthermore, polymers based on LCAAs can form nanoparticles

capable of encapsulating hydrophobic drugs for targeted delivery systems.[5]

Textile and Fiber Treatment: In the textile industry, LCAA-based polymers are used as

finishing agents to impart water repellency and a soft feel to fabrics.[5]

Safety and Handling
As with all acrylate monomers, proper handling of isopentadecyl acrylate is essential due to

its reactivity and potential health effects. The safety profile is expected to be similar to that of

other long-chain acrylates like isodecyl acrylate.[19][20]

Hazard Classification (Anticipated):

Skin Irritation (Category 2): Causes skin irritation upon prolonged contact.[19][20]

Eye Irritation (Category 2): Causes serious eye irritation.[19][20]

Skin Sensitization (Sub-category 1B): May cause an allergic skin reaction.[19][20][21]

Acrylates are known sensitizers.[22]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[19][20][21]

Aquatic Hazard (Chronic, Category 2): Toxic to aquatic life with long-lasting effects.[19][21]

Handling Recommendations:

Ventilation: Handle only in a well-ventilated area or under a chemical fume hood to avoid

breathing vapors.[19][20][21]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.[19][21]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. Wash hands thoroughly

after handling.[19]

Storage Conditions:
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Store in a cool, dry, well-ventilated area away from heat, light, and sources of ignition.[20]

The monomer is typically supplied with a polymerization inhibitor (e.g., MEHQ). The

effectiveness of these inhibitors requires the presence of dissolved oxygen. Therefore,

containers should be stored under air, not an inert atmosphere like nitrogen.[20]

Keep containers tightly closed to prevent moisture contamination, which can lead to rust-

initiated polymerization.[20]

Spectroscopic Analysis and Characterization
For researchers synthesizing or working with isopentadecyl acrylate and its polymers,

spectroscopic methods are indispensable for confirming structure and purity.

¹H NMR: The proton NMR spectrum of the monomer would show characteristic signals for

the vinyl protons of the acrylate group (typically three distinct multiplets between ~5.8 and

6.4 ppm) and a large, complex signal envelope in the aliphatic region (~0.8 to 1.7 ppm)

corresponding to the C15 alkyl chain. A triplet around 4.1 ppm would indicate the -O-CH₂-

group adjacent to the ester oxygen. The disappearance of the vinyl signals is a clear

indicator of successful polymerization.

¹³C NMR: The carbon NMR spectrum would show signals for the carbonyl carbon (~166

ppm) and the vinyl carbons (~128-130 ppm). The numerous signals in the aliphatic region

would confirm the presence of the long alkyl chain.

FTIR (Infrared Spectroscopy): The FTIR spectrum is a powerful tool for monitoring the

polymerization. The monomer will exhibit a strong, sharp absorbance band for the ester

carbonyl group (C=O) at ~1730 cm⁻¹ and characteristic peaks for the C=C double bond at

~1635 cm⁻¹.[23][24] Upon polymerization, the C=C peak will diminish or disappear entirely,

while the C=O ester peak remains, providing a straightforward method to track monomer

conversion.[23]

Conclusion
Isopentadecyl acrylate, as a representative of the long-chain alkyl acrylate family, is a

versatile monomer with significant potential in materials science. While direct data is sparse, a

robust understanding of its behavior can be derived from its well-studied analogues. The key
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takeaway is the structure-property relationship: the long, hydrophobic pentadecyl chain imparts

flexibility, low tack, and water repellency to polymers, making them ideal candidates for

advanced coatings, pressure-sensitive adhesives, and functional biomaterials. Mastery of its

polymerization, particularly through controlled free-radical techniques, and a firm grasp of its

handling requirements are essential for leveraging its full potential in research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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